Cas no 79573-95-8 (Phenol, 4-(1,1-dimethylethyl)-2-(methylsulfonyl)-)

• Product Name: Phenol, 4-(1,1-dimethylethyl)-2-(methylsulfonyl)-
• CAS No: 79573-95-8
• MF: C₁₁H₁₆O₃S
• MW: 228.307942390442
• CID: 532626
• PubChem ID: 12721563
• Update Time: 2025-04-19

Phenol, 4-(1,1-dimethylethyl)-2-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(1,1-dimethylethyl)-2-(methylsulfonyl)-
• 4-tert-butyl-2-methylsulfonylphenol
• 4-tert-Butyl-2-(methanesulfonyl)phenol
• MFCD30012850
• 79573-95-8
• MYCYMXAOGFIAHO-UHFFFAOYSA-N
• SCHEMBL10334279
• 2-methylsulfonyl-4-(1,1-dimethylethyl)phenol
• 4-(tert-butyl)-2-(methylsulfonyl)phenol
• DTXSID50508066
• AKOS022656709
• 4-(1,1-dimethylethyl)-2-methylsulfonylphenol

• Inchi： 1S/C11H16O3S/c1-11(2,3)8-5-6-9(12)10(7-8)15(4,13)14/h5-7,12H,1-4H3
• InChI Key： MYCYMXAOGFIAHO-UHFFFAOYSA-N
• SMILES： S(C)(C1=C(C=CC(=C1)C(C)(C)C)O)(=O)=O

Computed Properties

• Exact Mass: 228.08201554g/mol
• Monoisotopic Mass: 228.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.8Ų